1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol, also known as ANP, is a synthetic compound that has been widely used in scientific research due to its unique properties.
Scientific Research Applications
1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol has been widely used in scientific research as a tool to investigate the role of cyclic nucleotide-dependent protein kinases (PKA and PKG) in various physiological processes. This compound acts as an activator of both PKA and PKG, leading to downstream effects such as vasodilation, inhibition of platelet aggregation, and regulation of ion channels.
Mechanism of Action
1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol binds to the extracellular domain of natriuretic peptide receptor A (NPR-A), leading to the activation of guanylate cyclase and the subsequent production of cyclic guanosine monophosphate (cGMP). cGMP then activates PKG, which leads to downstream effects such as the relaxation of smooth muscle cells and the inhibition of platelet aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, regulation of ion channels, and modulation of cardiac function. This compound has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol has several advantages for lab experiments, including its high potency and specificity for NPR-A, its ability to activate both PKA and PKG, and its ability to modulate a variety of physiological processes. However, this compound also has some limitations, including its short half-life and the potential for off-target effects at high concentrations.
Future Directions
There are several future directions for 1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol research, including the development of more potent and selective NPR-A agonists, the investigation of the role of this compound in neurological disorders, and the exploration of this compound as a potential therapeutic agent for cardiovascular and neurological diseases.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound has been shown to have a variety of biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, regulation of ion channels, and modulation of cardiac function. This compound has several advantages for lab experiments, including its high potency and specificity for NPR-A, its ability to activate both PKA and PKG, and its ability to modulate a variety of physiological processes. However, this compound also has some limitations, including its short half-life and the potential for off-target effects at high concentrations. There are several future directions for this compound research, including the development of more potent and selective NPR-A agonists, the investigation of the role of this compound in neurological disorders, and the exploration of this compound as a potential therapeutic agent for cardiovascular and neurological diseases.
Synthesis Methods
1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol can be synthesized through a multistep process starting with 2-nitrophenol. The synthesis involves the use of tert-butylamine, which acts as a protecting group for the amine group. The final product is obtained through the selective reduction of the nitro group to an amine group followed by the deprotection of the tert-butylamine group.
properties
IUPAC Name |
1-(2-amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O4/c1-13(2,3)15-7-9(17)8-20-11-6-4-5-10(12(11)14)16(18)19/h4-6,9,15,17H,7-8,14H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJNAORAGMROAOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC(COC1=CC=CC(=C1N)[N+](=O)[O-])O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40616947 |
Source
|
Record name | 1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40616947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132059-12-2 |
Source
|
Record name | 1-(2-Amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40616947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.